Cas no 785777-88-0 (5-Bromo-4-(trifluoromethyl)pyrimidine)

• Product Name: 5-Bromo-4-(trifluoromethyl)pyrimidine
• CAS No: 785777-88-0
• MF: C₅H₂BrF₃N₂
• MW: 226.981990337372
• MDL: MFCD11046325
• CID: 834839
• PubChem ID: 11160494
• Update Time: 2025-10-20

5-Bromo-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(trifluoromethyl)pyrimidine
• pyrimidine,5-bromo-4-(trifluoromethyl)-
• 5-bromo-4-trifluoromethylprimidine
• 5-Bromo-4--trifluoromethyl-pyrimidine
• ZLD0246
• Pyrimidine, 5-bromo-4-(trifluoromethyl)-
• zlchem 787
• 5-Bromo-4-trifluoromethyl-pyrimidine
• 5-Bromo-6-(trifluoromethyl)pyrimidine
• 4-(Trifluoromethyl)-5-bromopyrimidine
• SB13965
• HC210557
• SY031921
• AB0051956
• Z2959
• ST24029395
• SCHEMBL359312
• XQBMNXRFVINPTJ-UHFFFAOYSA-N
• AC-29636
• FT-0717692
• DS-11606
• A853896
• CS-W019328
• MFCD11046325
• DTXSID60457278
• 785777-88-0
• AKOS016000192

• MDL： MFCD11046325
• Inchi： 1S/C5H2BrF3N2/c6-3-1-10-2-11-4(3)5(7,8)9/h1-2H
• InChI Key： XQBMNXRFVINPTJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 225.93500
• Monoisotopic Mass: 225.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 201.7℃ at 760 mmHg
• PSA: 25.78000
• LogP: 2.25790

5-Bromo-4-(trifluoromethyl)pyrimidine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-4-(trifluoromethyl)pyrimidine

5-Bromo-4-(trifluoromethyl)pyrimidine (CAS No. 785777-88-0): A Versatile Building Block in Modern Medicinal Chemistry

5-Bromo-4-(trifluoromethyl)pyrimidine, identified by its unique CAS number 785777-88-0, represents a structurally significant heterocyclic compound with a pyrimidine core substituted by both bromine and trifluoromethyl groups. This molecular architecture combines the inherent stability of fluorinated moieties with the electrophilic reactivity of bromine atoms, making it an ideal scaffold for pharmaceutical innovation. Recent advancements in medicinal chemistry have highlighted the compound's role as a synthetic intermediate in the development of next-generation therapeutics targeting oncogenic pathways and viral replication mechanisms.

The strategic positioning of the trifluoromethyl group at the C4 position of the pyrimidine ring imparts remarkable lipophilicity and metabolic stability to derivatives, while the bromine atom at C5 serves as a versatile handle for further functionalization. These dual functionalities enable efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. Notably, 2023 studies published in JACS demonstrated that this compound's structural motifs significantly enhance the bioavailability of kinase inhibitors through optimized hydrogen bonding interactions with ATP-binding domains.

In contemporary drug discovery pipelines, 5-bromo-4-(trifluoromethyl)pyrimidine has emerged as a critical component in multi-target directed ligand design. Researchers at the European Institute for Molecular Medicine reported in 2024 that derivatives of this compound exhibited nanomolar potency against both EGFR T790M mutants and ALK fusion proteins, addressing critical resistance mechanisms in non-small cell lung cancer treatment. The trifluoromethyl substitution was found to enhance π-stacking interactions with aromatic residues in protein binding pockets, while bromine atoms facilitated selective covalent bonding through Michael addition pathways.

Synthesis methodologies for this compound have evolved significantly over the past decade. Modern approaches employ transition-metal-catalyzed protocols under solvent-free conditions to achieve >90% yields with minimal byproduct formation. A 2023 green chemistry study demonstrated that using microwave-assisted palladium-catalyzed bromination reactions reduced reaction times from 12 hours to just 15 minutes while maintaining high stereoselectivity. These advancements align with industry trends toward sustainable chemical manufacturing practices.

The compound's unique electronic properties make it particularly valuable in photochemical applications. Recent investigations revealed that its fluorinated pyrimidine framework exhibits tunable photoluminescence characteristics when conjugated with thiophene or benzothiadiazole units. This property has opened new avenues for developing fluorescent probes capable of real-time monitoring intracellular signaling events at submicromolar concentrations.

In agrochemical research, derivatives of CAS No. 785777-88-0 have shown promise as selective herbicides targeting acetolactate synthase enzymes in weed species without affecting crop plants. A 2024 field trial demonstrated that compounds bearing this scaffold achieved >95% weed control efficacy at application rates below current industry standards, suggesting potential environmental benefits through reduced chemical usage.

Ongoing research continues to explore novel applications for this versatile scaffold. Computational studies published in 2023 identified its potential as a building block for metalloenzyme inhibitors through coordination chemistry approaches. The trifluoromethyl group's electron-withdrawing effect was found to modulate ligand field strength around transition metal centers, enabling precise control over redox activity and substrate specificity.

The compound's role extends beyond direct therapeutic applications to serve as a key reagent in combinatorial chemistry libraries. Automated synthesis platforms now routinely incorporate this molecule into high-throughput screening campaigns due to its compatibility with solid-phase synthesis techniques and resistance to degradation under harsh reaction conditions typically encountered during library generation processes.

In materials science contexts, researchers are investigating how the rigid pyrimidine core combined with fluorinated substituents can improve charge transport properties in organic photovoltaic devices. Preliminary data from 2024 experiments indicate that these materials exhibit enhanced hole mobility compared to conventional thiophene-based conjugated polymers under simulated solar radiation conditions.

The continued evolution of synthetic methodologies is further expanding accessibility to this important scaffold. Recent process development work has demonstrated that using flow chemistry systems allows for continuous production at industrial scales while maintaining consistent product quality parameters across batches - a critical requirement for GMP-compliant manufacturing operations.